Cas no 821776-93-6 (Benzonitrile, 5-[(2-methoxyethyl)propylamino]-2-nitro-)

• Product Name: Benzonitrile, 5-[(2-methoxyethyl)propylamino]-2-nitro-
• CAS No: 821776-93-6
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 697283
• PubChem ID: 11230818
• Update Time: 2025-04-19

Benzonitrile, 5-[(2-methoxyethyl)propylamino]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-[(2-methoxyethyl)propylamino]-2-nitro-
• 5-[2-methoxyethyl(propyl)amino]-2-nitrobenzonitrile
• DTXSID10459520
• 821776-93-6
• SCHEMBL3058223

• Inchi： 1S/C13H17N3O3/c1-3-6-15(7-8-19-2)12-4-5-13(16(17)18)11(9-12)10-14/h4-5,9H,3,6-8H2,1-2H3
• InChI Key： KRYHLQBSMGOUEV-UHFFFAOYSA-N
• SMILES： O(C)CCN(C1C=CC(=C(C#N)C=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.1Ų